Cas no 2227687-88-7 ((2R)-4-(4-bromothiophen-2-yl)butan-2-ol)
(2R)-4-(4-bromothiophen-2-yl)butan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- (2R)-4-(4-bromothiophen-2-yl)butan-2-ol
- 2227687-88-7
- EN300-1906059
-
- Inchi: 1S/C8H11BrOS/c1-6(10)2-3-8-4-7(9)5-11-8/h4-6,10H,2-3H2,1H3/t6-/m1/s1
- InChI Key: QZYAPWUUHUSULJ-ZCFIWIBFSA-N
- SMILES: BrC1=CSC(=C1)CC[C@@H](C)O
Computed Properties
- Exact Mass: 233.97140g/mol
- Monoisotopic Mass: 233.97140g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 121
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 48.5Ų
(2R)-4-(4-bromothiophen-2-yl)butan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1906059-1g |
(2R)-4-(4-bromothiophen-2-yl)butan-2-ol |
2227687-88-7 | 1g |
$1844.0 | 2023-09-18 | ||
| Enamine | EN300-1906059-5g |
(2R)-4-(4-bromothiophen-2-yl)butan-2-ol |
2227687-88-7 | 5g |
$5345.0 | 2023-09-18 | ||
| Enamine | EN300-1906059-10g |
(2R)-4-(4-bromothiophen-2-yl)butan-2-ol |
2227687-88-7 | 10g |
$7927.0 | 2023-09-18 | ||
| Enamine | EN300-1906059-0.05g |
(2R)-4-(4-bromothiophen-2-yl)butan-2-ol |
2227687-88-7 | 0.05g |
$1549.0 | 2023-09-18 | ||
| Enamine | EN300-1906059-0.1g |
(2R)-4-(4-bromothiophen-2-yl)butan-2-ol |
2227687-88-7 | 0.1g |
$1623.0 | 2023-09-18 | ||
| Enamine | EN300-1906059-0.25g |
(2R)-4-(4-bromothiophen-2-yl)butan-2-ol |
2227687-88-7 | 0.25g |
$1696.0 | 2023-09-18 | ||
| Enamine | EN300-1906059-0.5g |
(2R)-4-(4-bromothiophen-2-yl)butan-2-ol |
2227687-88-7 | 0.5g |
$1770.0 | 2023-09-18 | ||
| Enamine | EN300-1906059-1.0g |
(2R)-4-(4-bromothiophen-2-yl)butan-2-ol |
2227687-88-7 | 1g |
$1844.0 | 2023-06-01 | ||
| Enamine | EN300-1906059-2.5g |
(2R)-4-(4-bromothiophen-2-yl)butan-2-ol |
2227687-88-7 | 2.5g |
$3611.0 | 2023-09-18 | ||
| Enamine | EN300-1906059-5.0g |
(2R)-4-(4-bromothiophen-2-yl)butan-2-ol |
2227687-88-7 | 5g |
$5345.0 | 2023-06-01 |
(2R)-4-(4-bromothiophen-2-yl)butan-2-ol Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on (2R)-4-(4-bromothiophen-2-yl)butan-2-ol
Compound (2R)-4-(4-bromothiophen-2-yl)butan-2-ol: A Comprehensive Overview
The compound (2R)-4-(4-bromothiophen-2-yl)butan-2-ol with CAS No. 2227687-88-7 is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a thiophene ring with a bromine substituent and a secondary alcohol group. The stereochemistry at the second carbon atom, denoted by the (R) configuration, plays a crucial role in determining its physical and chemical properties, as well as its biological activity.
Recent studies have highlighted the potential of (R)-configured butanols in drug design, particularly in the development of chiral catalysts and enantioselective reactions. The thiophene moiety, a five-membered aromatic heterocycle containing sulfur, is known for its stability and ability to participate in various chemical reactions. The bromine substituent at the 4-position of the thiophene ring adds further complexity to the molecule, influencing its electronic properties and reactivity.
One of the most intriguing aspects of (2R)-4-(4-bromothiophen-2-yl)butan-2-ol is its versatility in synthetic chemistry. Researchers have explored its use as an intermediate in the synthesis of more complex molecules, leveraging its reactivity at both the thiophene ring and the alcohol group. For instance, the alcohol group can be easily oxidized to form a ketone, which can then undergo further transformations to yield biologically active compounds.
In terms of biological activity, this compound has shown promise in preliminary assays targeting various enzymes and receptors. The thiophene ring, being an electron-deficient aromatic system, can act as a binding motif for certain proteins, making it a valuable component in drug discovery efforts. Additionally, the bromine substituent introduces a degree of lipophilicity to the molecule, enhancing its ability to cross cellular membranes and interact with intracellular targets.
Recent advancements in computational chemistry have allowed for detailed modeling of (2R)-4-(4-bromothiophen-2-yl)butan-2-ol's interactions with biological systems. Molecular docking studies have revealed potential binding modes with G-protein coupled receptors (GPCRs), suggesting its role as a lead compound for developing novel therapeutics. Furthermore, its stereochemistry has been shown to significantly influence its binding affinity and selectivity, underscoring the importance of chirality in drug design.
The synthesis of (R)-configured butanols like this compound typically involves multi-step processes that require precise control over stereochemistry. One common approach involves asymmetric catalysis using chiral catalysts to induce the desired configuration at the second carbon atom. This method not only ensures high enantiomeric excess but also provides scalability for industrial production.
In conclusion, (2R)-4-(4-bromothiophen-2-yl)butan-2 ol is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structure, combined with recent breakthroughs in synthetic and computational techniques, positions it as a valuable tool in advancing our understanding of complex molecular interactions and their implications in drug discovery.
2227687-88-7 ((2R)-4-(4-bromothiophen-2-yl)butan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)